Cas no 34990-46-0 (8,12-Eicosadienedioicacid)

• Product Name: 8,12-Eicosadienedioicacid
• CAS No: 34990-46-0
• MF: C₂₀H₃₄O₄
• MW: 338.481566905975
• CID: 315083
• Update Time: 2024-01-28

8,12-Eicosadienedioicacid Chemical and Physical Properties

Names and Identifiers

• 8,12-Eicosadienedioicacid
• 7,11-Octadecadienedicarboxylicacid
• UL 20
• ULB 20
• 8-Vinyl-10-octadecenedioic acid

• Inchi： 1S/C20H34O4/c1-2-18(15-11-8-9-13-17-20(23)24)14-10-6-4-3-5-7-12-16-19(21)22/h2,6,10,18H,1,3-5,7-9,11-17H2,(H,21,22)(H,23,24)/b10-6+
• InChI Key： DKCJKFHNHRGGHU-UXBLZVDNSA-N
• SMILES： C(O)(=O)CCCCCCC(C=C)C/C=C/CCCCCCC(O)=O

Computed Properties

• Exact Mass: 338.24582
• Monoisotopic Mass: 338.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• PSA: 74.6